Chromium trioxide

Specification

• Description: Chromium(VI) oxide (CrO₃) is a hexavalent chromium that is majorly used as an oxidizing agent. It oxidizes the C-H bonds in the aromatic rings to form benzoic acid from alkyl benzene. It can be prepared by adding concentrated sulphuric acid in potassium dichromate.; Chromium Trioxide is a dark red to brown colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Chromium trioxide is highly corrosive and is a strong oxidizing agent. This substance is mainly used in the production of wood preservatives and organic chemicals, but is also used in metal finishing and chrome plating and as a corrosion inhibitor. Chromium trioxide primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma-like allergy but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Chromium trioxide is a chromium oxide composed of a single chromium bound (oxidation state +6) to three oxygens; the acidic anhydride of chromic acid.; Chromium trioxide, anhydrous appears as a dark purplish red solid. Under prolonged exposure to fire or heat the containers may explode. Highly toxic. A confirmed human carcinogen.
• CAS No.: 1333-82-0
• Molecular Formula: CrO3
• Molecular Weight: 99.994 g/mol
• IUPAC Name: trioxochromium
• Standard InChI: InChI=1S/Cr.3O
• Standard InChI Key: WGLPBDUCMAPZCE-UHFFFAOYSA-N
• Impurities: USA government specifications for chromium trioxide are as follows: purity, 99.5% minimum; chloride, 0.10% maximum; sulfate, 0.20% maximum; water insoluble materials, 0.10% maximum; particle size, 10% minimum passes through -30 mesh (less than 590 um US sieve).
• SMILES: O=[Cr](=O)=O
• Canonical SMILES: O=[Cr](=O)=O
• Boiling Point: 482 °F at 760 mm Hg (decomposes) (NTP, 1992); Approximately 250 °C decomposes; 482°F (Decomposes)
• Colorform: Dark red, bipyramidal prismatic crystals, flakes or granular powder; Brown solid; Flake, ground powder form; Dark-red ... flakes or powder [Note: Often used in an aqueous solution (H2CrO4)]
• Melting Point: 385 °F (NTP, 1992); 197 °C; 387°F (Decomposes)